Cas no 1955498-36-8 (4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride)
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- dihydrochloride
- 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride
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- MDL: MFCD29763473
- Inchi: 1S/C10H13N3O.ClH/c1-13-9(14)5-8(11)10(13)7-3-2-4-12-6-7;/h2-4,6,8,10H,5,11H2,1H3;1H
- InChI Key: GZRRYKGTKZGTMY-UHFFFAOYSA-N
- SMILES: CN1C(CC(N)C1C1=CN=CC=C1)=O.Cl
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01050503-1g |
4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 95% | 1g |
¥4305.0 | 2023-03-19 | |
| Ambeed | A1085033-1g |
4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 95% | 1g |
$627.0 | 2024-04-22 | |
| Enamine | EN300-266609-0.05g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 0.05g |
$732.0 | 2023-09-12 | ||
| Enamine | EN300-266609-0.1g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 0.1g |
$767.0 | 2023-09-12 | ||
| Enamine | EN300-266609-0.25g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 0.25g |
$801.0 | 2023-09-12 | ||
| Enamine | EN300-266609-0.5g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 0.5g |
$836.0 | 2023-09-12 | ||
| Enamine | EN300-266609-1.0g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-266609-2.5g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 2.5g |
$1707.0 | 2023-09-12 | ||
| Enamine | EN300-266609-5.0g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 5.0g |
$2525.0 | 2023-03-01 | ||
| Enamine | EN300-266609-10.0g |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride |
1955498-36-8 | 10.0g |
$3746.0 | 2023-03-01 |
4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride
4-Amino-1-Methyl-5-(Pyridin-3-yl)pyrrolidin-2-one Dihydrochloride (CAS No. 1955498-36-8): An Emerging Compound in Pharmaceutical Research
4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride (CAS No. 1955498-36-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as AMPP, belongs to the class of pyrrolidinones and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer therapy.
The chemical structure of 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride is characterized by a pyrrolidinone core with an amino group, a methyl group, and a pyridine ring. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.
Recent studies have highlighted the potential of AMPP in modulating neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. These pathways are crucial in the regulation of mood, cognition, and motor function, making AMPP a promising candidate for the treatment of neurological disorders such as Parkinson's disease and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that AMPP exhibits potent dopamine D2 receptor antagonism, which could be beneficial in managing symptoms associated with Parkinson's disease.
In addition to its neuropharmacological effects, 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride has shown promising anticancer properties. Research conducted at the National Cancer Institute revealed that AMPP can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis, suggesting its potential as a novel anticancer agent.
The pharmacokinetic profile of AMPP has also been extensively evaluated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption and good bioavailability, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.
Clinical trials are currently underway to assess the safety and efficacy of 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.
In conclusion, 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride (CAS No. 1955498-36-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for the development of new therapies targeting neurological disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.
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